Cas no 502657-12-7 (1H-1,2,4-Triazole, 1-[4-[(4-methylpentyl)oxy]phenyl]-)
502657-12-7 structure
Product Name:1H-1,2,4-Triazole, 1-[4-[(4-methylpentyl)oxy]phenyl]-
CAS No:502657-12-7
MF:C14H19N3O
MW:245.320163011551
CID:1563873
Update Time:2024-08-24
1H-1,2,4-Triazole, 1-[4-[(4-methylpentyl)oxy]phenyl]- Chemical and Physical Properties
Names and Identifiers
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- 1H-1,2,4-Triazole, 1-[4-[(4-methylpentyl)oxy]phenyl]-
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- Inchi: 1S/C14H19N3O/c1-12(2)4-3-9-18-14-7-5-13(6-8-14)17-11-15-10-16-17/h5-8,10-12H,3-4,9H2,1-2H3
- InChI Key: NIIWFITYWUZMAG-UHFFFAOYSA-N
- SMILES: N1(C2=CC=C(OCCCC(C)C)C=C2)C=NC=N1
Computed Properties
- Exact Mass: 245.15297
Experimental Properties
- Density: 1.08±0.1 g/cm3(Predicted)
- Boiling Point: 385.1±44.0 °C(Predicted)
- PSA: 39.94
- pka: 2.66±0.10(Predicted)
1H-1,2,4-Triazole, 1-[4-[(4-methylpentyl)oxy]phenyl]- Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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